Cas no 1243392-90-6 (3-Fluoro-5-hydroxybenzamide)

• Product Name: 3-Fluoro-5-hydroxybenzamide
• CAS No: 1243392-90-6
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 4959831
• Update Time: 2025-05-19

3-Fluoro-5-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-5-HYDROXYBENZAMIDE
• MB34061
• 3-Fluoro-5-hydroxybenzamide

• Inchi： 1S/C7H6FNO2/c8-5-1-4(7(9)11)2-6(10)3-5/h1-3,10H,(H2,9,11)
• InChI Key： GSDQPFOAXZFQKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(N)=O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 272.5±30.0 °C at 760 mmHg
• Flash Point: 118.6±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Fluoro-5-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-5-hydroxybenzamide

3-Fluoro-5-hydroxybenzamide (CAS No. 1243392-90-6): A Comprehensive Overview

3-Fluoro-5-hydroxybenzamide is a chemical compound with the CAS registry number 1243392-90-6. This compound belongs to the class of benzamides, which are derivatives of benzoic acid with an amide functional group. The presence of a fluoro group at the 3-position and a hydroxyl group at the 5-position on the benzene ring introduces unique electronic and steric properties, making it a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

The molecular formula of 3-fluoro-5-hydroxybenzamide is C8H7FNO, and its molecular weight is approximately 167.18 g/mol. The compound is characterized by its white crystalline powder form, which is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 180°C, and it exhibits a slight odor under certain conditions.

Recent studies have highlighted the potential of 3-fluoro-5-hydroxybenzamide in drug discovery due to its ability to act as a ligand in metalloenzyme inhibition. For instance, researchers have explored its role in inhibiting histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in various cancers. The fluoro group at the 3-position enhances the compound's lipophilicity, improving its ability to cross cellular membranes and bind to target enzymes with high affinity.

In addition to its biological applications, 3-fluoro-5-hydroxybenzamide has been investigated for its potential use in organic electronics. Its electron-withdrawing groups (fluoro and hydroxyl) can modulate the electronic properties of conjugated systems, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated that incorporating this compound into polymer frameworks can significantly enhance device performance by improving charge transport properties.

The synthesis of 3-fluoro-5-hydroxybenzamide typically involves a multi-step process that begins with the preparation of 3-fluoro-5-hydroxybenzoic acid. This intermediate is then converted into the corresponding acid chloride using thionyl chloride, followed by reaction with ammonia or an amine to form the amide. Alternative methods include direct amidation using coupling agents such as dicyclohexylcarbodiimide (DCC) or carbonyl diimide (CDI), which can improve reaction efficiency and yield.

One of the most promising applications of 3-fluoro-5-hydroxybenzamide lies in its use as a building block for more complex molecules. For example, it can serve as a precursor for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Recent research has focused on developing efficient catalytic methods for these transformations, leveraging transition metal catalysts such as palladium and copper to achieve high yields and selectivity.

From an environmental standpoint, understanding the degradation pathways of 3-fluoro-5-hydroxybenzamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. The presence of electron-withdrawing groups accelerates this process, reducing the compound's persistence in aquatic environments.

In conclusion, 3-fluoro-5-hydroxybenzamide (CAS No. 1243392-90-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for drug discovery, materials science, and organic synthesis. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing modern chemistry and technology.